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Introduction

PV1115 is a potent and highly selective inhibitor of Checkpoint Kinase 2 (Chk2), a critical
serine/threonine kinase involved in the DNA damage response (DDR) pathway.[1] Chk2
activation is a key event in orchestrating cell cycle arrest, DNA repair, and apoptosis following
DNA damage. Its role in maintaining genomic integrity has made it a significant target in cancer
therapy. This document provides a comprehensive guide for determining the optimal in vitro
concentration of PV1115 for cellular assays. The protocols outlined below will enable
researchers to assess the functional consequences of Chk2 inhibition by PV1115 through the
evaluation of cell viability, apoptosis induction, and target engagement.

PV1115 and the Chk2 Signaling Pathway

Upon DNA double-strand breaks, the Ataxia-Telangiectasia Mutated (ATM) kinase is activated
and phosphorylates Chk2 at Threonine 68 (Thr68). This phosphorylation event initiates Chk2
dimerization and autophosphorylation, leading to its full activation.[2][3][4] Activated Chk2 then
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phosphorylates a range of downstream substrates, including p53 and Cdc25 phosphatases, to
initiate cell cycle arrest, facilitate DNA repair, or induce apoptosis.[1][5][6][7] PV1115, as a
selective Chk2 inhibitor, is expected to block these downstream events by preventing Chk2

activation.

Chk2 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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